Cas no 38449-08-0 (methyl N-(phenylcarbonyl)leucinate)

methyl N-(phenylcarbonyl)leucinate structure
38449-08-0 structure
Product Name:methyl N-(phenylcarbonyl)leucinate
CAS No:38449-08-0
MF:C14H19NO3
MW:249.305564165115
CID:3048505
PubChem ID:424388
Update Time:2025-04-21

methyl N-(phenylcarbonyl)leucinate Chemical and Physical Properties

Names and Identifiers

    • methyl N-(phenylcarbonyl)leucinate
    • Oprea1_278761
    • BWMCGUZUOFOKJF-UHFFFAOYSA-N
    • STL426804
    • Leucine, N-benzoyl-, methyl ester, l-
    • 3005-60-5
    • SCHEMBL10407750
    • 38449-08-0
    • AKOS008930631
    • NSC164654
    • AG-205/01866015
    • N-Benzoylleucine methyl ester
    • NSC-164654
    • MEthyl benzoyl-DL-leucinate
    • N-benzoyl-d,l-leucine methyl ester
    • DTXSID60329845
    • ST50446017
    • Methyl 2-(benzoylamino)-4-methylpentanoate #
    • Inchi: 1S/C14H19NO3/c1-10(2)9-12(14(17)18-3)15-13(16)11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,16)
    • InChI Key: BWMCGUZUOFOKJF-UHFFFAOYSA-N
    • SMILES: COC(C(NC(C1C=CC=CC=1)=O)CC(C)C)=O

Computed Properties

  • Exact Mass: 249.13649347Da
  • Monoisotopic Mass: 249.13649347Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.4Ų

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